1-(3-Bromo-1-methyl-1H-1,2,4-triazol-5-yl)piperidine
Overview
Description
“1-(3-Bromo-1-methyl-1H-1,2,4-triazol-5-yl)piperidine” is a chemical compound . It is part of the 1,2,4-triazole family, which is known for its ability to accept and transfer acyl groups in synthetic reactions .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the compound [(18)F]7a was synthesized by [(18)F]fluorination of 6- [1- (2-bromo-3-pyridyl)-5-methyl-1H-1,2,3-triazol-4-yl]quinoline (7b) with potassium [(18)F]fluoride .Molecular Structure Analysis
The molecular structure of similar compounds has been studied. For example, the crystal structure of 1-((1-methyl-1H-1,2,4-triazol-3-yl) methyl)-3 has been reported .Chemical Reactions Analysis
1,2,4-triazoles are known to participate in various chemical reactions. For instance, they can act as ligands for transition metals to create coordination complexes . They also have the ability to accept and transfer acyl groups in synthetic reactions .Scientific Research Applications
Catalysis in Ester Synthesis
This compound belongs to a family of 1,2,4-triazoles that can accept and transfer acyl groups during synthetic reactions. As a result, it acts as a useful catalyst for ester synthesis. For instance, it facilitates the preparation of esters like 2,2-Dimethylacetoacetic Acid Ethyl Ester .
Intermediate for Ensitrelvir Synthesis
The crystal structure of a related compound, 1-((1-methyl-1H-1,2,4-triazol-3-yl)methyl)-3-(2,4,5-trifluorobenzyl)-1,3,5-triazinane-2,4,6-trione , has been studied. This intermediate is essential for the synthesis of ensitrelvir , a promising oral drug for treating coronavirus disease 2019 (COVID-19) .
Building Blocks in Organic Synthesis
Researchers use 3-Bromo-1-methyl-1H-1,2,4-triazole as an intermediate in the preparation of substituted triazoles. These triazoles serve as building blocks for various organic compounds .
Mechanism of Action
Target of Action
Triazole compounds are generally known to interact with various biological targets, including enzymes and receptors, depending on their structural modifications .
Mode of Action
Triazole derivatives are known to interact with their targets through various mechanisms, such as inhibition, activation, or modulation . The specific interaction of this compound with its targets would depend on its chemical structure and the nature of the target.
Biochemical Pathways
Triazole compounds are known to influence a variety of biochemical pathways depending on their targets .
Future Directions
The future directions for the study of “1-(3-Bromo-1-methyl-1H-1,2,4-triazol-5-yl)piperidine” and similar compounds could include further exploration of their synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, their potential applications in various fields such as medicine could be investigated .
properties
IUPAC Name |
1-(5-bromo-2-methyl-1,2,4-triazol-3-yl)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13BrN4/c1-12-8(10-7(9)11-12)13-5-3-2-4-6-13/h2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRIUFJGMYVKXIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC(=N1)Br)N2CCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13BrN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801219088 |
Source
|
| Record name | 1-(3-Bromo-1-methyl-1H-1,2,4-triazol-5-yl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801219088 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Bromo-1-methyl-1H-1,2,4-triazol-5-yl)piperidine | |
CAS RN |
1243250-23-8 |
Source
|
| Record name | 1-(3-Bromo-1-methyl-1H-1,2,4-triazol-5-yl)piperidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1243250-23-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(3-Bromo-1-methyl-1H-1,2,4-triazol-5-yl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801219088 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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